Cas no 1805126-00-4 (6-Methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 6-Methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1805126-00-4
• MF: C₁₀H₉F₃N₂O₂
• MW: 246.185872793198
• CID: 4839836
• Update Time: 2025-10-28

6-Methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C10H9F3N2O2/c1-6-7(3-4-14)15-9(16-2)5-8(6)17-10(11,12)13/h5H,3H2,1-2H3
• InChI Key： QISGFYUOKGXQDT-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(N=C(CC#N)C=1C)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1

Additional information on 6-Methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile

Introduction to 6-Methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1805126-00-4)

6-Methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 1805126-00-4, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in medicinal chemistry and chemical synthesis. The presence of multiple functional groups, including a methoxy group at the 6-position, a methyl group at the 3-position, and a trifluoromethoxy group at the 4-position, along with an acetonitrile substituent at the 2-position, makes this molecule a versatile intermediate in organic synthesis. The incorporation of fluorine atoms in particular enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design.

The 6-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile structure has been explored in various synthetic pathways, particularly in the development of bioactive molecules. Its pyridine core serves as a scaffold for further functionalization, enabling the creation of more complex derivatives with tailored pharmacological properties. Recent studies have highlighted its utility in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The trifluoromethoxy group, in particular, has been shown to improve binding affinity and selectivity in protein targets, making it an attractive moiety for drug development.

In academic research, 6-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile has been utilized as a building block for constructing novel heterocyclic compounds. Its reactivity allows for diverse transformations, including nucleophilic substitution reactions, metal-catalyzed cross-coupling reactions, and cyclization processes. These reactions are fundamental in constructing complex molecular architectures that mimic natural products or designed pharmacophores. The compound's stability under various reaction conditions makes it a reliable choice for synthetic chemists working on multi-step syntheses.

The pharmaceutical industry has also shown interest in 6-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile due to its potential as a precursor for active pharmaceutical ingredients (APIs). For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory effects. The methoxy and trifluoromethoxy groups contribute to its bioactivity by influencing electron distribution and molecular interactions with biological targets. Additionally, the acetonitrile moiety can be further modified to introduce other pharmacophoric elements, expanding its synthetic utility.

Recent advancements in computational chemistry have further enhanced the understanding of 6-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile's reactivity and applications. Molecular modeling studies have predicted its behavior in different environments, aiding in the design of experiments and optimization of synthetic routes. These computational tools have also been used to screen potential derivatives for improved efficacy and reduced toxicity. Such high-throughput virtual screening methods are becoming increasingly integral in modern drug discovery pipelines.

The agrochemical sector has also explored 6-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile as a precursor for developing novel pesticides and herbicides. The structural features of this compound make it suitable for designing molecules that interact with biological pathways in pests while minimizing environmental impact. The trifluoromethoxy group's ability to enhance binding affinity to biological targets is particularly valuable in this context. Furthermore, research into greener synthetic methods has led to innovative approaches for producing 6-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile, aligning with global sustainability goals.

In conclusion, 6-Methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1805126-00-4) represents a significant compound in both pharmaceutical and agrochemical research due to its versatile structural features and potential applications. Its role as a synthetic intermediate and precursor for bioactive molecules underscores its importance in modern chemical synthesis. As research continues to uncover new methodologies and applications, 6-Methoxy-3-methyl-4-(trifluoromethoxy)pyridine -2-acetonitrile is poised to remain a key player in advancing chemical biology and drug discovery efforts worldwide.